Cas no 1251950-59-0 (1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate)

1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate is a specialized organic compound featuring a fluorinated and nitrated aromatic ring coupled with a diethyl malonate moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex molecules through nucleophilic substitution or condensation reactions. The presence of both electron-withdrawing (fluoro, nitro) and electron-donating (methyl) groups on the phenyl ring enhances its reactivity in regioselective transformations. Its ester groups offer further functionalization potential, enabling applications in pharmaceuticals, agrochemicals, or materials science. The compound’s well-defined reactivity profile and stability under standard conditions make it a practical choice for multistep synthesis workflows.
1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate structure
1251950-59-0 structure
Product Name:1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate
CAS No:1251950-59-0
MF:C14H16FNO6
MW:313.278347969055
CID:4582147
Update Time:2025-06-13

1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate
    • Inchi: 1S/C14H16FNO6/c1-4-21-13(17)12(14(18)22-5-2)9-6-8(3)10(15)7-11(9)16(19)20/h6-7,12H,4-5H2,1-3H3
    • InChI Key: KSDRMZDNRDAPQV-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C1=CC(C)=C(F)C=C1[N+]([O-])=O)C(OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8

1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D048495-50mg
1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate
1251950-59-0
50mg
$ 95.00 2022-06-06
TRC
D048495-100mg
1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate
1251950-59-0
100mg
$ 155.00 2022-06-06
Key Organics Ltd
LE-0063-1MG
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
1mg
£28.00 2025-02-09
Key Organics Ltd
LE-0063-5MG
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
5mg
£35.00 2025-02-09
Key Organics Ltd
LE-0063-10MG
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
10mg
£48.00 2025-02-09
Key Organics Ltd
LE-0063-0.5G
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
0.5g
£105.00 2025-02-09
Key Organics Ltd
LE-0063-1G
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
1g
£165.00 2025-02-09
Key Organics Ltd
LE-0063-5G
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
5g
£743.00 2025-02-09
Key Organics Ltd
LE-0063-10G
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
10g
£1320.00 2025-02-09
Key Organics Ltd
LE-0063-25G
1,3-diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)propanedioate
1251950-59-0 >95%
25g
£2970.00 2025-02-09

1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate Related Literature

Additional information on 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate

Professional Introduction to 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate (CAS No. 1251950-59-0)

1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1251950-59-0, is characterized by its complex molecular structure, which includes ester and nitro functional groups. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide range of potential applications in medicinal chemistry and drug development.

The molecular structure of 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate consists of a propanedioate backbone, which is flanked by ethyl groups at the 1 and 3 positions. The aromatic ring attached to the propanedioate moiety is substituted with both a fluoro group at the 4-position and a methyl group at the 5-position, further enhanced by a nitro group at the 2-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities to the compound, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate make it an attractive candidate for further investigation in this context. Specifically, the combination of electron-withdrawing nitro and electron-donating fluoro groups can influence the electronic properties of the aromatic ring, thereby affecting its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The propanedioate moiety serves as a versatile linker that can be further modified to introduce additional functional groups or to attach other molecular fragments. This flexibility is particularly valuable in drug discovery efforts, where rapid iteration and optimization are often required.

The pharmacological properties of 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate have been explored in several preclinical studies. These studies have highlighted its potential as a modulator of enzymes and receptors involved in inflammatory responses and neurotransmitter signaling. For instance, preliminary data suggest that this compound may interact with certain kinases and transcription factors, potentially leading to therapeutic effects in conditions such as cancer and neurodegenerative diseases.

The synthesis of 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration in terms of reaction conditions and protecting group strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with precision.

In conclusion, 1,3-Diethyl 2-(4-fluoro-5-methyl-2-nitrophenyl)-propanedioate (CAS No. 1251950-59-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.

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